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Compound of Interest

Compound Name: L-Ornithine-15N2 (hydrochloride)

Cat. No.: B12416164

Get Quote

Part 1: The Dual-Protection Mandate
Handling stable isotope-labeled compounds like L-Ornithine-15N2 (hydrochloride) requires a

paradigm shift from standard laboratory safety. While the chemical toxicity is manageable, the

financial and experimental risk is high. A minor contamination event—introducing natural

abundance nitrogen (

N) from skin, sweat, or common lab dust—can dilute the isotopic enrichment, rendering Mass
Spectrometry (MS) or NMR data useless.

This guide operates on a Dual-Protection logic:

User Safety: Protection against the irritant properties of the hydrochloride salt.

Data Integrity: Protection of the

N enrichment from environmental dilution.

Part 2: Hazard Analysis & PPE Matrix[1]
Chemical & Physical Hazards[1]
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Substance: L-Ornithine-15N2 (hydrochloride)

CAS (Unlabeled): 3184-13-2 (Referenced for chemical properties)[1][2][3][4]

GHS Classification: Skin Irrit. 2 (H315), Eye Irrit.[5] 2A (H319), STOT SE 3 (H335).

Physical State: Crystalline powder. Hygroscopic.

The PPE Selection Matrix
Standard nitrile gloves are insufficient for high-sensitivity MS applications due to potential

surface agents. Use the following tiered approach.
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Protection Tier Activity
Recommended
PPE Configuration

Rationale (Safety +
Integrity)

Tier 1: Basic
Storage, Transport,

Closed Vial Handling

Gloves: Standard

Nitrile (4 mil)Eye:

Safety Glasses w/

Side ShieldsBody:

Standard Cotton Lab

Coat

Basic protection

against container

breakage. Cotton

coats reduce static

buildup compared to

synthetic blends.

Tier 2: Operational

Weighing,

Solubilization, Open

Vial Work

Gloves: Powder-Free,

Accelerator-Free

Nitrile (Extended

Cuff)Eye: Chemical

Splash GogglesResp:

N95 or P100 (if

outside fume

hood)Body: Tyvek®

Sleeves or dedicated

"Clean" Lab Coat

Accelerator-Free

Gloves: Prevent

sulfur/zinc

interference in

MS.Sleeves: Cover

exposed wrist skin

(major source of

urea/ammonia

N contamination).

Tier 3: Ultra-Trace

Low-concentration

Standard Prep (<1

µM)

Gloves: Double-

gloving (Inner:

Latex/Nitrile, Outer:

Cleanroom

Nitrile)Face: Full Face

Shield or Sash at chin

height

Double gloving

ensures the outer

layer is sterile and

free of "door handle"

contaminants.

Part 3: The "Clean-Zone" Operational Protocol
Objective: Weigh out L-Ornithine-15N2 without inhaling dust (safety) and without introducing

moisture or

N (integrity).

Pre-Operational Setup (The Self-Validating System)
Before opening the vial, verify the environment.
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Humidity Check: Ensure relative humidity is <50%. L-Ornithine HCl is hygroscopic; moisture

absorption alters mass and can hydrolyze the salt, affecting stoichiometry.

Static Discharge: Use an ionizing fan or anti-static gun on the weighing boat. Charged

powder "leaps," creating an inhalation hazard and mass loss.

Step-by-Step Handling Procedure
Decontamination: Wipe the balance area and the exterior of the isotope vial with 70%

Ethanol. Allow to dry completely.

Glove Discipline: Don Tier 2 PPE. Critical: Once gloved, touch only the spatula and the vial.

If you touch your face, phone, or chair, change the outer pair of gloves immediately.

Aliquot Transfer:

Do not insert a spatula directly into the stock vial if possible.

Gently tap the vial to transfer powder to a pre-tared, anti-static weighing boat.

Why? This prevents cross-contamination of the remaining stock with spatula-borne

agents.

Dissolution: Add solvent (e.g., 0.1 M HCl or PBS) immediately to the weighing boat or wash

into the receiving vessel. Do not leave the powder exposed to air currents.

Resealing: Parafilm® the stock vial immediately after use to prevent moisture ingress.

Visualization: The "Iso-Safe" Workflow
The following diagram illustrates the critical decision points to prevent "Memory Effects"

(contamination of future experiments) and protect the user.
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Isotopic Integrity Loop

Start: L-Ornithine-15N2 Handling

Check Environment:
Humidity < 50%?

Action: Deploy Desiccants / 
Wait for HVAC

No

PPE Check:
Accelerator-Free Gloves?

Yes

Weighing Process:
Use Anti-Static Gun

Confirmed

Transfer Method:
Tap to Boat (No Spatula Insert)

Immediate Reseal:
Parafilm + Desiccator Storage

Waste/Cleanup:
Solvent Wipe (Wet Clean)

Click to download full resolution via product page

Caption: Workflow logic emphasizing environmental control (humidity) and contact-free transfer

to preserve isotopic purity.

Part 4: Emergency & Disposal Procedures
Spill Management (Powder)

Minor Spill (<10 mg):
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Do NOT spray water (creates a spreadable solution).

Cover with a damp paper towel (dampened with ethanol) to trap dust.

Wipe up and dispose of as chemical waste.

Major Spill (>100 mg):

Evacuate the immediate area to let dust settle (10 mins).

Don N95/P100 respirator.

Use a HEPA-filtered vacuum or wet-wipe method.

Disposal & Decontamination
Waste Classification: Non-hazardous chemical waste (unless mixed with solvents requiring

specific disposal).

Instrument Cleaning: If L-Ornithine-15N2 is introduced into an LC-MS system, run three

"blank" injections of pure solvent to eliminate "carryover" or "memory effects" before running

natural abundance samples.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.wbcil.com/wp-content/uploads/2023/11/MSDS-of-L-Ornithine-L-Aspartate_LOLNL98.pdf
https://www.benchchem.com/product/b12416164/docs#operational-safety-integrity-guide-handling-l-ornithine-15n2-hydrochloride
https://www.benchchem.com/product/b12416164/docs#operational-safety-integrity-guide-handling-l-ornithine-15n2-hydrochloride
https://www.benchchem.com/product/b12416164/docs#operational-safety-integrity-guide-handling-l-ornithine-15n2-hydrochloride
https://www.benchchem.com/product/b12416164/docs#operational-safety-integrity-guide-handling-l-ornithine-15n2-hydrochloride
https://www.benchchem.com/product/b12416164?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

